Cas no 83255-88-3 (4-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine)
83255-88-3 structure
Product Name:4-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
CAS No:83255-88-3
MF:C6H5BrN4
MW:213.034699201584
MDL:MFCD11640404
CID:4656845
PubChem ID:12778940
Update Time:2023-08-11
4-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
- 4-bromo-1-methylpyrazolo[3,4-d]pyrimidine
- SB11138
- P11184
-
- MDL: MFCD11640404
- Inchi: 1S/C6H5BrN4/c1-11-6-4(2-10-11)5(7)8-3-9-6/h2-3H,1H3
- InChI Key: PJEJZRCZVOPFOD-UHFFFAOYSA-N
- SMILES: BrC1=C2C=NN(C)C2=NC=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 154
- XLogP3: 1.2
- Topological Polar Surface Area: 43.6
4-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB490819-100 mg |
4-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine; . |
83255-88-3 | 100MG |
€535.00 | 2023-04-20 | ||
| abcr | AB490819-250 mg |
4-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine; . |
83255-88-3 | 250MG |
€756.00 | 2023-04-20 | ||
| Chemenu | CM269126-250mg |
4-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine |
83255-88-3 | 95%+ | 250mg |
$372 | 2023-02-16 | |
| Chemenu | CM269126-500mg |
4-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine |
83255-88-3 | 95%+ | 500mg |
$496 | 2023-02-16 | |
| Chemenu | CM269126-1g |
4-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine |
83255-88-3 | 95%+ | 1g |
$621 | 2023-02-16 | |
| Matrix Scientific | 123418-1g |
4-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine, 95+% |
83255-88-3 | 95+% | 1g |
$1552.00 | 2023-09-06 | |
| Alichem | A089006036-1g |
4-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine |
83255-88-3 | 95% | 1g |
$848.72 | 2023-08-31 | |
| Chemenu | CM269126-100mg |
4-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine |
83255-88-3 | 95+% | 100mg |
$541 | 2021-08-18 | |
| Chemenu | CM269126-250mg |
4-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine |
83255-88-3 | 95+% | 250mg |
$1126 | 2021-08-18 | |
| Chemenu | CM269126-1g |
4-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine |
83255-88-3 | 95+% | 1g |
$1752 | 2021-08-18 |
4-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
83255-88-3 (4-bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine) Related Products
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